Cas no 885279-71-0 (Benzene,1-(2-bromo-1-phenylethyl)-3-chloro-)

• Product Name: Benzene,1-(2-bromo-1-phenylethyl)-3-chloro-
• CAS No: 885279-71-0
• MF: C₁₄H₁₂BrCl
• MW: 295.602082252502
• CID: 711677
• PubChem ID: 53407094
• Update Time: 2025-06-11

Benzene,1-(2-bromo-1-phenylethyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2-bromo-1-phenylethyl)-3-chloro-
• 1-(2-bromo-1-phenylethyl)-3-chlorobenzene
• 1-(2-BROMO-1-PHENYL-ETHYL)-3-CHLORO-BENZENE
• 1-[2-Bromo-1-(3-chlorophenyl)ethyl]benzene
• Benzene,1-(2-bromo-1-phenylethyl)-3-chloro
• DTXSID40695777
• 885279-71-0
• SB39551

• Inchi： 1S/C14H12BrCl/c15-10-14(11-5-2-1-3-6-11)12-7-4-8-13(16)9-12/h1-9,14H,10H2
• InChI Key： STYAQVJVPDKLKA-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1)C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 293.98100
• Monoisotopic Mass: 293.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 4.86680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Benzene,1-(2-bromo-1-phenylethyl)-3-chloro-

Comprehensive Overview of Benzene,1-(2-bromo-1-phenylethyl)-3-chloro- (CAS No. 885279-71-0)

Benzene,1-(2-bromo-1-phenylethyl)-3-chloro- (CAS No. 885279-71-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and material science. This compound, characterized by its unique bromine and chlorine substitutions, plays a pivotal role in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of halogenated benzene derivatives" or "applications of bromo-chloro benzene compounds", reflecting its relevance in modern chemistry.

The molecular structure of Benzene,1-(2-bromo-1-phenylethyl)-3-chloro- features a phenyl group attached to a bromoethyl side chain, with an additional chloro substitution at the meta position. This configuration makes it a valuable building block for drug discovery and agrochemical development. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable halogenated compound production".

In the context of material science, this compound is explored for its potential in polymeric materials and liquid crystals. Its dual halogen functionality allows for precise modifications in molecular design, a topic frequently queried as "halogen effects on material properties". The compound’s stability under various conditions makes it suitable for high-performance coatings and electronic materials, addressing the growing demand for advanced functional materials.

From a pharmaceutical perspective, Benzene,1-(2-bromo-1-phenylethyl)-3-chloro- serves as a precursor for biologically active molecules. Its structural motifs are found in compounds targeting central nervous system (CNS) disorders and anti-inflammatory agents. Queries such as "halogenated benzene in drug design" highlight its importance in medicinal chemistry. Recent studies emphasize its role in catalyzed cross-coupling reactions, a hot topic in organic synthesis.

The analytical characterization of this compound involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, which are critical for ensuring purity and consistency. Searches for "analytical methods for halogenated aromatics" underscore the need for robust quality control in industrial applications. Additionally, its thermodynamic properties are studied to optimize storage and handling, a concern often raised in chemical manufacturing forums.

Environmental and safety considerations are paramount when working with Benzene,1-(2-bromo-1-phenylethyl)-3-chloro-. While not classified as hazardous under standard regulations, best practices for laboratory safety and waste disposal are emphasized. Users frequently search for "safe handling of brominated compounds", reflecting the community’s focus on responsible chemical use.

In summary, Benzene,1-(2-bromo-1-phenylethyl)-3-chloro- (CAS No. 885279-71-0) is a versatile compound with broad applications in pharmaceuticals, materials science, and industrial chemistry. Its unique properties and adaptability to green synthesis methods position it as a compound of enduring interest. As research evolves, so too will its role in addressing challenges in sustainable chemistry and innovative material design.